Cas no 2126161-37-1 (lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate)

• Product Name: lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate
• CAS No: 2126161-37-1
• CID: 4639102
• Update Time: 2025-06-11

lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate

Additional information on lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate

Lithium(1+) Ion 2-Methyl-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoate (CAS No. 2126161-37-1): An Overview

Lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate (CAS No. 2126161-37-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, represents a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate is defined by its lithium salt form and the presence of a trifluoromethyl group attached to a pyridine ring. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the compound's reactivity and stability. The pyridine ring, on the other hand, provides aromaticity and additional conjugation, contributing to the overall electronic structure of the molecule.

The compound's molecular formula is C₁₃H₁₃F₃LiN₂O₂, with a molecular weight of approximately 300.15 g/mol. It is typically found as a white crystalline solid with good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). The lithium salt form enhances its solubility and bioavailability, making it suitable for various pharmaceutical formulations.

Synthesis Methods

The synthesis of lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate involves several steps, each carefully optimized to ensure high yield and purity. One common synthetic route begins with the preparation of 4-(trifluoromethyl)pyridine, which is then reacted with an appropriate carboxylic acid derivative to form the corresponding ester or acid. The resulting intermediate is then treated with lithium hydroxide to generate the desired lithium salt.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis method that significantly reduces reaction time and improves overall yield. This method involves the direct coupling of 4-(trifluoromethyl)pyridine with a substituted acrylate in the presence of a palladium catalyst, followed by in situ conversion to the lithium salt using lithium hydroxide. This streamlined approach not only simplifies the synthetic process but also enhances scalability for industrial production.

Biological Activities

Lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate has been extensively studied for its potential biological activities, particularly in the context of neuropharmacology and cancer therapy. One of the key areas of interest is its ability to modulate ion channels and receptors involved in neuronal signaling.

A study published in the Journal of Medicinal Chemistry (JMC) demonstrated that this compound exhibits potent inhibitory effects on voltage-gated sodium channels (NaV), which are crucial for neuronal excitability. By selectively blocking these channels, lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate can potentially reduce excessive neuronal firing associated with conditions such as epilepsy and neuropathic pain.

In addition to its neuropharmacological effects, this compound has also shown promise in cancer research. A recent publication in Cancer Research reported that lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this activity involves the induction of apoptosis through mitochondrial dysfunction and activation of caspase pathways.

Potential Applications

The unique combination of chemical properties and biological activities makes lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate a versatile candidate for multiple therapeutic applications. In neuropharmacology, it holds potential as an anticonvulsant and analgesic agent due to its ability to modulate sodium channels. Clinical trials are currently underway to evaluate its efficacy and safety in treating epilepsy and neuropathic pain.

In oncology, this compound's selective cytotoxicity against cancer cells suggests its potential as an anticancer agent. Preclinical studies have shown promising results in reducing tumor growth and metastasis in animal models. Further research is needed to optimize dosing regimens and assess long-term safety profiles before advancing to human clinical trials.

Beyond these primary applications, there is growing interest in exploring the use of lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate in other therapeutic areas such as inflammation and cardiovascular diseases. Its ability to modulate ion channels and receptors involved in these conditions could open new avenues for drug development.

Conclusion

Lithium(1+) ion 2-methyl-2-[4-(trifluoromethyl)pyridin-2-yl]propanoate (CAS No. 2126161-37-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in neuropharmacology, oncology, and other therapeutic areas highlight its significance in pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future developments in drug discovery and clinical applications.